Cas no 1607024-79-2 (5-(chloromethyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 1607024-79-2
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 5101935
• PubChem ID: 90126891
• Update Time: 2026-03-03

5-(chloromethyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole

• Inchi： 1S/C6H9ClN2/c1-5-4-8-9(2)6(5)3-7/h4H,3H2,1-2H3
• InChI Key： DYUZLJCPQRZPDX-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole

Comprehensive Overview of 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 1607024-79-2)

5-(chloromethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 1607024-79-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This heterocyclic compound, featuring a pyrazole core substituted with chloromethyl and methyl groups, exhibits unique reactivity and versatility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-(chloromethyl)-1,4-dimethyl-1H-pyrazole synthesis", "CAS 1607024-79-2 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The structural motif of 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole is particularly intriguing due to its potential as a building block for more complex molecules. The presence of the chloromethyl group allows for further functionalization, enabling the creation of diverse derivatives. This characteristic aligns with current trends in green chemistry and sustainable synthesis, where efficient modular approaches are highly sought after. Searches related to "eco-friendly pyrazole synthesis" and "click chemistry with chloromethyl pyrazoles" highlight the intersection of this compound with cutting-edge methodologies.

In pharmaceutical contexts, 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole serves as a precursor for bioactive molecules. The pyrazole scaffold is a privileged structure in medicinal chemistry, found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. Recent publications exploring "pyrazole-based kinase inhibitors" or "heterocyclic compounds in CNS drug development" demonstrate the therapeutic potential of such derivatives. This compound's adaptability makes it particularly valuable for high-throughput screening and combinatorial chemistry approaches.

From an analytical perspective, CAS 1607024-79-2 presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound and its derivatives. The scientific community frequently investigates "spectroscopic analysis of chloromethyl pyrazoles" and "stability studies of 1,4-dimethyl pyrazole derivatives", reflecting the importance of thorough analytical profiling in both research and quality control settings.

The compound's role in material science is equally noteworthy. 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole can be incorporated into polymers or metal-organic frameworks (MOFs), contributing to the development of functional materials with tailored properties. Current research trends focusing on "pyrazole-containing smart materials" and "heterocyclic linkers for MOFs" underscore the compound's potential in this expanding field. Its thermal stability and coordination chemistry make it particularly interesting for catalysis and sensor applications.

Safety and handling considerations for 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole follow standard laboratory protocols for reactive organics. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this compound. The scientific literature contains valuable information on "safe handling of chloromethyl heterocycles" and "stability of N-methyl pyrazole derivatives", which are essential reading for researchers.

Looking forward, 5-(chloromethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 1607024-79-2) is poised to maintain its importance in chemical research. Its combination of synthetic accessibility and structural versatility positions it as a key player in the development of novel pharmaceutical candidates, advanced materials, and specialty chemicals. As research continues to explore "structure-activity relationships of pyrazole derivatives" and "new applications for chloromethyl heterocycles", this compound will undoubtedly remain at the forefront of innovation in organic chemistry and related disciplines.